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Compound of Interest

Compound Name: Probucol-d6

Cat. No.: B15144153

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical compounds is a critical component of laboratory safety and regulatory compliance.
Probucol-d6, a deuterated analog of Probucol, requires careful handling and disposal due to
its chemical properties. This guide provides essential, step-by-step procedures for the safe
disposal of Probucol-d6, ensuring the protection of laboratory personnel and the environment.

Hazard Profile and Initial Precautions

Probucol, the non-deuterated parent compound of Probucol-d6, is classified as a hazardous
substance that can cause skin irritation, serious eye irritation, and respiratory irritation.
Although a specific Safety Data Sheet (SDS) for Probucol-d6 is not readily available, it is
prudent to handle it with the same precautions as Probucol. Therefore, appropriate personal
protective equipment (PPE), including lab coats, safety glasses, and suitable gloves, must be
worn at all times when handling the compound.[1][2] All handling of Probucol-d6, especially
when generating dust or aerosols, should be conducted in a fume hood.[1]

Step-by-Step Disposal Procedures for Probucol-d6

The disposal of Probucol-d6é waste must adhere to federal, state, and local regulations, as well
as institutional policies.[3] The following procedures provide a general framework for its safe
disposal:

o Waste Identification and Segregation:
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o All waste materials contaminated with Probucol-d6, including unused product, solutions,
and contaminated labware (e.g., pipette tips, vials, gloves), must be treated as hazardous
waste.[4][5]

o Segregate Probucol-d6 waste from other waste streams to prevent incompatible chemical
reactions.[1] At a minimum, keep it separate from acids, bases, oxidizers, and other
reactive compounds.

» Waste Collection and Container Management:

o Collect Probucol-d6 waste in a designated, compatible container. Plastic containers are
often preferred for solid waste.[3] The container must have a tightly fitting cap and be kept
closed except when adding waste.[1][3]

o The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name ("Probucol-d6") and any other required information as per your institution's
guidelines.[4]

o Storage in a Satellite Accumulation Area (SAA):

o Store the waste container in a designated Satellite Accumulation Area (SAA) that is at or
near the point of generation.[3][6]

o The SAA must be under the control of the laboratory personnel.
e Request for Waste Pickup:

o Once the container is full or when the accumulation time limit is approaching, contact your
institution's Environmental Health and Safety (EH&S) or equivalent department to arrange
for a waste pickup.[3] Do not transport hazardous waste yourself.[4]

Quantitative Data for Hazardous Waste
Accumulation

Laboratories are subject to strict limits on the amount of hazardous waste they can accumulate.
The following table summarizes these key quantitative limits.
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Parameter

Limit

Regulatory Body/Guideline

Maximum Hazardous Waste

Accumulation

55 gallons

EPA (RCRA), various state and
institutional guidelines[3][4][6]
[7]

Maximum Acutely Hazardous

Waste (P-list) Accumulation

1 quart (liquid) or 1 kg (solid)

EPA (RCRA), various state and

institutional guidelines[3][4]

Maximum Storage Time in
SAA

Up to 12 months (provided
accumulation limits are not

exceeded)

University of Pennsylvania
EHRSJ[3]

Experimental Protocols Cited

This guidance is based on established best practices for laboratory chemical waste
management and does not cite specific experimental protocols for Probucol-d6 disposal. The
procedures outlined are derived from general laboratory safety manuals and regulatory

guidelines.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper

disposal of Probucol-d6 waste in a laboratory setting.
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Probucol-d6 Disposal Workflow Diagram

Decontamination of Empty Containers

For containers that held Probucol-d®6, if it is not classified as an acutely hazardous waste (P-
listed), the empty container can be disposed of as regular trash after all contents have been
removed, leaving as little residue as possible. The chemical label should be defaced before
disposal.[4] If Probucol-d6 were to be considered an acute hazardous waste, the container
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must be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as
hazardous waste.[1][4]

By adhering to these procedures, research professionals can ensure the safe and compliant
disposal of Probucol-d6, fostering a secure laboratory environment. Always consult your
institution's specific chemical hygiene plan and waste disposal guidelines for detailed
requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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